molecular formula C22H23BrFN5O2 B15615141 JGK-068S CAS No. 2490431-16-6

JGK-068S

Cat. No.: B15615141
CAS No.: 2490431-16-6
M. Wt: 488.4 g/mol
InChI Key: PHQOQKGDQRKQNK-AWEZNQCLSA-N
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Description

EGFR Inhibitor ERAS-801 is an orally bioavailable, central nervous system (CNS) penetrating inhibitor of epidermal growth factor receptor (EGFR;  ErbB1;  HER1) amplifications driven by both oncogenic EGFR variants and wildtype EGFR, with potential antineoplastic activity. Upon oral administration, EGFR inhibitor ERAS-801 selectively targets, binds to and inhibits the activity of EGFR. This prevents EGFR-mediated signaling. This may induce cell death and inhibit tumor growth in EGFR-overexpressing tumor cells. EGFR, a receptor tyrosine kinase mutated and overexpressed in many tumors, plays a key role in tumor cell proliferation and tumor vascularization. ERAS-801 is able to penetrate the blood-brain-barrier (BBB) and may therefore exert its activity against EGFR-driven CNS primary tumors and CNS metastases.

Properties

CAS No.

 2490431-16-6

Molecular Formula

 C22H23BrFN5O2

Molecular Weight

 488.4 g/mol

IUPAC Name

 (7S)-N-(3-bromo-2-fluorophenyl)-7-[(4-methylpiperazin-1-yl)methyl]-7,8-dihydro-[1,4]dioxino[2,3-g]quinazolin-4-amine

InChI

 InChI=1S/C22H23BrFN5O2/c1-28-5-7-29(8-6-28)11-14-12-30-19-10-18-15(9-20(19)31-14)22(26-13-25-18)27-17-4-2-3-16(23)21(17)24/h2-4,9-10,13-14H,5-8,11-12H2,1H3,(H,25,26,27)/t14-/m0/s1

InChI Key

 PHQOQKGDQRKQNK-AWEZNQCLSA-N

Origin of Product

 United States

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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